Cas no 1884387-49-8 (4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 1884387-49-8
• MF: C₁₀H₁₅BBrNO₂S
• MW: 304.011600732803
• CID: 5465857
• PubChem ID: 130114434
• Update Time: 2025-10-30

4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Z2181842252
• 4-bromo-2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• Thiazole, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-diox aborolan-2-yl)-1,3-thiazole
• 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

• Inchi： 1S/C10H15BBrNO2S/c1-6-13-8(12)7(16-6)11-14-9(2,3)10(4,5)15-11/h1-5H3
• InChI Key： XLQCBYMZKFXANR-UHFFFAOYSA-N
• SMILES： BrC1=C(B2OC(C)(C)C(C)(C)O2)SC(C)=N1

Computed Properties

• Exact Mass: 303.00999 g/mol
• Monoisotopic Mass: 303.00999 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.02
• Topological Polar Surface Area: 59.6

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 361.5±27.0 °C(Predicted)
• pka: 0.51±0.10(Predicted)

Additional information on 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Introduction to 4-Bromo-2-Methyl-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1,3-Thiazole (CAS No. 1884387-49-8)

4-Bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1884387-49-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is a brominated thiazole derivative with a boronic acid pinacol ester moiety, making it an attractive candidate for various chemical reactions and biological applications.

The structure of 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is characterized by a thiazole ring substituted with a bromine atom at the 4-position and a methyl group at the 2-position. The presence of the boronic acid pinacol ester group at the 5-position imparts unique reactivity and stability to the molecule. This combination of functional groups makes it a valuable intermediate in the synthesis of complex organic molecules and pharmaceuticals.

In recent years, research on 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has focused on its applications in cross-coupling reactions. These reactions are crucial in the synthesis of bioactive compounds and drug candidates. The boronic acid pinacol ester group can be readily converted to a boronic acid or boronate ester under mild conditions, facilitating its use in Suzuki-Miyaura coupling reactions. This reaction is widely used in the pharmaceutical industry for the synthesis of biologically active molecules with diverse scaffolds.

Beyond its utility in synthetic chemistry, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has shown promise in biological studies. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial and antifungal properties. The bromine substitution and the presence of the boronic acid pinacol ester group may enhance these properties or introduce new biological activities. For instance, recent studies have explored the potential of thiazole derivatives as inhibitors of specific enzymes involved in disease pathways.

The synthesis of 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole typically involves several steps. One common approach is to start with a brominated thiazole derivative and introduce the boronic acid pinacol ester group through a series of reactions. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes.

In terms of safety, while 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is not classified as a hazardous material under current regulations (as per GHS standards), it is important to handle it with care due to its reactivity and potential for forming reactive intermediates during chemical transformations. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

The market for compounds like 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is growing due to increasing demand from pharmaceutical and chemical industries. As research continues to uncover new applications and properties of this compound, its importance in both academic and industrial settings is likely to increase further.

In conclusion, 4-bromo-2-methyl-5-(4，4，5，5-tetramethyl - 1，3， 2 - dioxaborolan - 2 - yl) - 1， 3 - thiazole (CAS No. 1884387 - 49 - 8) represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structure and reactivity make it an essential tool for researchers working on the development of new drugs and materials. As ongoing research continues to explore its full potential, 4-bromo - 2 - methyl - 5 - ( 4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl) - 1 , 3 - thiazole is poised to play a crucial role in future scientific discoveries.